Cas no 89974-83-4 (Acridine, 2-methoxy-3-nitro-9-phenoxy-)

Acridine, 2-methoxy-3-nitro-9-phenoxy- structure
89974-83-4 structure
Product name:Acridine, 2-methoxy-3-nitro-9-phenoxy-
CAS No:89974-83-4
MF:C20H14N2O4
MW:346.33616
CID:584281
PubChem ID:13185691

Acridine, 2-methoxy-3-nitro-9-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Acridine, 2-methoxy-3-nitro-9-phenoxy-
    • 2-methoxy-3-nitro-9-phenoxyacridine
    • DTXSID80525807
    • 89974-83-4
    • Inchi: InChI=1S/C20H14N2O4/c1-25-19-11-15-17(12-18(19)22(23)24)21-16-10-6-5-9-14(16)20(15)26-13-7-3-2-4-8-13/h2-12H,1H3
    • InChI Key: CGCQFJUSLCGLQE-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C3=CC=CC=C3N=C2C=C1[N+](=O)[O-])OC4=CC=CC=C4

Computed Properties

  • Exact Mass: 346.09535693g/mol
  • Monoisotopic Mass: 346.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 77.2Ų

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